8-(3-sulfophenyl)theophylline
8-(3-sulfophenyl)theophylline
Brand Name:
Vulcanchem
CAS No.:
129107-78-4
VCID:
VC0143600
InChI:
InChI=1S/C13H12N4O5S/c1-16-11-9(12(18)17(2)13(16)19)14-10(15-11)7-4-3-5-8(6-7)23(20,21)22/h3-6H,1-2H3,(H,14,15)(H,20,21,22)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CC(=CC=C3)S(=O)(=O)O
Molecular Formula:
C13H12N4O5S
Molecular Weight:
336.33 g/mol
8-(3-sulfophenyl)theophylline
CAS No.: 129107-78-4
Main Products
VCID: VC0143600
Molecular Formula: C13H12N4O5S
Molecular Weight: 336.33 g/mol
| CAS No. | 129107-78-4 |
|---|---|
| Product Name | 8-(3-sulfophenyl)theophylline |
| Molecular Formula | C13H12N4O5S |
| Molecular Weight | 336.33 g/mol |
| IUPAC Name | 3-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)benzenesulfonic acid |
| Standard InChI | InChI=1S/C13H12N4O5S/c1-16-11-9(12(18)17(2)13(16)19)14-10(15-11)7-4-3-5-8(6-7)23(20,21)22/h3-6H,1-2H3,(H,14,15)(H,20,21,22) |
| Standard InChIKey | MIVGQTOECBUWKZ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CC(=CC=C3)S(=O)(=O)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CC(=CC=C3)S(=O)(=O)O |
| Synonyms | 8-(3-sulfophenyl)theophylline 8-(m-sulfophenyl)theophylline 8-m-sulfophenyltheophylline MS0T |
| PubChem Compound | 131063 |
| Last Modified | Nov 11 2021 |
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